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Compound of Interest

Compound Name: (+)-N-Methylallosedridine

Cat. No.: B045818 Get Quote

In-Depth Technical Guide: (+)-N-
Methylallosedridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
(+)-N-Methylallosedridine is a naturally occurring compound. This document aims to provide

a comprehensive overview of its physical and chemical properties. However, it is important to

note that detailed experimental data for this compound is limited in publicly available scientific

literature. While basic identifiers and some predicted properties are accessible, extensive

characterization through experimental protocols and elucidation of its biological functions are

not readily available. This guide summarizes the existing information and highlights the areas

where further research is required.

Physical and Chemical Properties
The available physical and chemical data for (+)-N-Methylallosedridine are summarized in the

table below. It is crucial to recognize that some of these properties are predicted and have not

been experimentally verified.
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Property Value Source

Molecular Formula C₉H₁₉NO TargetMol[1]

Molecular Weight 157.25 g/mol TargetMol[1]

CAS Number 41447-16-9 TargetMol[1]

Relative Density (Predicted) 0.927 g/cm³ TargetMol[1]

Melting Point Not available

Boiling Point Not available

Solubility Not available

Storage Recommendations: For long-term storage as a powder, a temperature of -20°C for up

to 3 years is recommended.[1] If stored in a solvent, it should be kept at -80°C for up to 1 year.

[1]

Spectral Data
A thorough search of available scientific databases did not yield any specific experimental

spectral data for (+)-N-Methylallosedridine, including Nuclear Magnetic Resonance (NMR),

Infrared (IR), or Mass Spectrometry (MS) data. This lack of information prevents a detailed

structural confirmation and analysis based on these standard analytical techniques.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and analysis of (+)-N-
Methylallosedridine are not described in the currently accessible literature. While it is listed as

a natural product, information regarding its isolation from natural sources and subsequent

handling is also not readily available.

Biological Activity and Signaling Pathways
There is no specific information available in the public domain regarding the biological activity,

pharmacological effects, or signaling pathways associated with (+)-N-Methylallosedridine.

Further research is necessary to determine its potential biological targets and mechanism of

action.
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Data Availability Overview
The following diagram illustrates the current status of available information for (+)-N-
Methylallosedridine based on a comprehensive literature search.
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Click to download full resolution via product page

Caption: Availability of technical data for (+)-N-Methylallosedridine.

Conclusion and Future Directions
(+)-N-Methylallosedridine remains a poorly characterized natural product. While basic

identifiers are known, a significant gap exists in the scientific literature regarding its

fundamental physical and chemical properties, spectral characteristics, synthesis, and

biological function. This presents an opportunity for further research to isolate or synthesize this

compound, perform detailed analytical characterization, and investigate its potential

pharmacological activities. Such studies would be invaluable to the scientific and drug

development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [physical and chemical properties of (+)-N-
Methylallosedridine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045818#physical-and-chemical-properties-of-n-
methylallosedridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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